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Compound of Interest

Compound Name: PD 0220245

Cat. No.: B2924208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PD 0220245 is a synthetic, steroidal molecule with multifaceted biological activities, making it a

compound of interest for various research applications.[1][2] It is recognized as a binder of the

progesterone receptor and has been noted for its potential as a contraceptive by inhibiting

ovulation.[1][2] Beyond its effects on the reproductive system, PD 0220245 exhibits anti-

inflammatory properties through the inhibition of leukotriene and lipoxygenase production.[1][2]

Furthermore, it has been shown to inhibit the anti-apoptotic protein Mcl-1, suggesting a

potential role in cancer research, particularly in leukemia.[1][2]

These diverse activities position PD 0220245 as a valuable tool for investigating signaling

pathways related to hormonal regulation, inflammation, and apoptosis. This document provides

detailed protocols for the preparation of a stock solution of PD 0220245 and summarizes its

key characteristics to facilitate its use in pre-clinical research.

Quantitative Data Summary
For ease of reference and experimental planning, the key quantitative data for PD 0220245 are

summarized in the table below.
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Parameter Value Reference

CAS Number 640736-79-4 [2]

Molecular Formula C₂₉H₃₅NO₂ [1][2]

Molecular Weight 429.6 g/mol [1][2]

Purity ≥95% [1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of PD 0220245, a common

starting concentration for in vitro screening assays. Dimethyl sulfoxide (DMSO) is used as the

solvent due to its ability to dissolve a wide range of organic compounds, including both polar

and nonpolar molecules.

Materials:

PD 0220245 powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or vials, sterile

Calibrated analytical balance

Pipettes and sterile filter tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparations: Ensure the analytical balance is calibrated and located in an

area free from drafts and vibrations. Allow the PD 0220245 powder to equilibrate to room

temperature before opening to prevent condensation.
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Weighing the Compound: Carefully weigh out 1 mg of PD 0220245 powder into a sterile

microcentrifuge tube.

Calculating the Solvent Volume: To create a 10 mM stock solution from 1 mg of PD 0220245
(MW: 429.6 g/mol ), the required volume of DMSO is calculated as follows:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L) Volume (µL) = ((0.001

g / 429.6 g/mol ) / 0.010 mol/L) * 1,000,000 µL/L Volume (µL) ≈ 232.8 µL

Dissolving the Compound: Add 232.8 µL of anhydrous DMSO to the microcentrifuge tube

containing the PD 0220245 powder.

Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly for at least 1-2

minutes until the powder is completely dissolved. A brief sonication in a water bath may be

used to aid dissolution if necessary. Visually inspect the solution to ensure there are no

visible particles.

Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage or

-80°C for long-term storage.

Note on Working Concentrations: For most initial in vitro cell-based assays, a starting

concentration of 10 µM is a common practice in high-throughput screening. Subsequent

experiments should include a dose-response curve to determine the optimal concentration for

the specific assay and cell line being used.

Signaling Pathways and Experimental Workflows
Putative Signaling Pathway of PD 0220245
The diagram below illustrates the putative signaling pathways modulated by PD 0220245
based on available information. It is known to bind to the progesterone receptor, which can

initiate both genomic and non-genomic signaling cascades. The non-genomic pathway can

lead to the rapid activation of kinases such as Src and the MAPK/ERK pathway. PD 0220245 is

also described as an inhibitor of the lipoxygenase pathway, which is involved in the production

of pro-inflammatory leukotrienes from arachidonic acid. Furthermore, it inhibits the anti-
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apoptotic protein Mcl-1, which normally sequesters pro-apoptotic proteins like Bim, Bak, and

Bax, thereby promoting apoptosis.

Caption: Putative signaling pathways modulated by PD 0220245.

Experimental Workflow for Stock Solution Preparation
The following diagram outlines the logical flow for the preparation of a PD 0220245 stock

solution for use in research.

Caption: Workflow for preparing a PD 0220245 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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